Cas no 2228273-77-4 (1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol)

• Product Name: 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol
• CAS No: 2228273-77-4
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6217724
• PubChem ID: 165627470
• Update Time: 2025-10-20

1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol
• EN300-1768920
• 2228273-77-4

• Inchi： 1S/C11H14F2O2/c1-11(2,14)6-8-9(13)4-7(12)5-10(8)15-3/h4-5,14H,6H2,1-3H3
• InChI Key： GQTNTFJMUDAYIH-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC(C)(C)O)OC)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol

Chemical Profile of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228273-77-4)

1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228273-77-4, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts distinct electronic and steric characteristics, which are critical in modulating its interaction with biological targets.

The molecular structure of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol consists of a phenyl ring substituted at the 2-position with a fluoro group, at the 4-position with another fluoro group, and at the 6-position with a methoxy group. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates. The secondary alcohol functionality at the 2-position provides a site for further derivatization, allowing for the exploration of diverse chemical scaffolds.

In recent years, fluorinated aromatic compounds have been extensively studied due to their ability to improve pharmacokinetic profiles of drug molecules. The fluorine atom, being electronegative, can influence the electronic properties of the molecule, leading to increased binding affinity and reduced metabolic degradation. Additionally, the methoxy group serves as a hydrophobic moiety that enhances solubility and membrane permeability. These features collectively contribute to the potential therapeutic applications of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol.

Current research in the field of medicinal chemistry has highlighted the role of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Studies have demonstrated its utility in developing compounds with anti-inflammatory, antiviral, and anticancer properties. The fluorinated aromatic core is particularly noteworthy for its ability to interact with biological targets such as enzymes and receptors in a manner that enhances therapeutic efficacy.

One of the most compelling aspects of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol is its potential as a scaffold for drug discovery. The combination of fluoro and methoxy groups allows for fine-tuning of physicochemical properties, enabling researchers to optimize solubility, bioavailability, and target specificity. This flexibility has led to several innovative approaches in designing next-generation therapeutics. For instance, recent studies have explored its derivatives as inhibitors of kinases and other enzymes implicated in various diseases.

The synthesis of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include halogenation reactions to introduce the fluoro groups at the 2 and 4 positions, followed by nucleophilic substitution to incorporate the methoxy group at the 6 position. The final step involves protecting group strategies to safeguard the secondary alcohol functionality during subsequent derivatization processes.

The pharmacological evaluation of 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol has revealed intriguing biological activities. Preclinical studies have shown that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. The fluoro substituents play a crucial role in enhancing binding interactions with these targets, leading to potent pharmacological responses. Moreover, preliminary toxicology studies suggest that it exhibits low toxicity profiles when tested in vitro and in vivo.

The future direction of research on 1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol is likely to focus on expanding its therapeutic applications through structural optimization and lead optimization strategies. By leveraging computational chemistry tools and high-throughput screening techniques, researchers aim to identify novel derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are expected to accelerate these endeavors.

In conclusion,1-(2,4-difluoro-6-methoxyphenyl)-2-methylpropan-2-ol (CAS No. 2228273-77-4) represents a promising candidate for further development as a therapeutic agent or an intermediate in drug synthesis. Its unique structural features offer numerous opportunities for innovation in medicinal chemistry. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to make significant contributions to pharmaceutical science.